Cas no 115298-81-2 (6-(1H-1,2,3,4-tetrazol-5-yl)quinoline)

• Product Name: 6-(1H-1,2,3,4-tetrazol-5-yl)quinoline
• CAS No: 115298-81-2
• MF: C₁₀H₇N₅
• MW: 197.196080446243
• MDL: MFCD18266519
• CID: 3640011
• PubChem ID: 57720003
• Update Time: 2025-04-22

6-(1H-1,2,3,4-tetrazol-5-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-(1H-tetrazol-5-yl)-
• Quinoline, 6-(2H-tetrazol-5-yl)-
• 6-(1h-Tetrazol-5-yl)quinoline
• 6-(1H-1,2,3,4-tetrazol-5-yl)quinoline
• EN300-193612
• AKOS012397049
• 115298-81-2
• SCHEMBL12761303
• CS-0271137

• MDL： MFCD18266519
• Inchi： 1S/C10H7N5/c1-2-7-6-8(10-12-14-15-13-10)3-4-9(7)11-5-1/h1-6H,(H,12,13,14,15)
• InChI Key： QYCRJBHJHMRIOW-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C3=NNN=N3)=CC=2)C=CC=1

Computed Properties

• Exact Mass: 197.07014524Da
• Monoisotopic Mass: 197.07014524Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.4Ų